Cas no 129693-89-6 (Benzo[lmn][3,8]phenanthrolinium,2-methyl-)

• Product Name: Benzo[lmn][3,8]phenanthrolinium,2-methyl-
• CAS No: 129693-89-6
• MF: C₁₅H₁₁N₂
• MW: 219.261243104935
• CID: 141225
• PubChem ID: 125389
• Update Time: 2025-04-19

Benzo[lmn][3,8]phenanthrolinium,2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[lmn][3,8]phenanthrolinium,2-methyl-
• N-methyl-2,7-diazapyrenium
• 2-methylbenzo[lmn][3,8]phenanthrolin-2-ium
• Benzo(lmn)(3,8)phenanthrolinium, 2-methyl-
• 129693-89-6
• 6-methyl-13-aza-6-azoniatetracyclo[6.6.2.04,16.011,15]hexadeca-1(14),2,4,6,8(16),9,11(15),12-octaene
• DTXSID90156222
• SCHEMBL3956425

• Inchi： 1S/C15H11N2/c1-17-8-12-4-2-10-6-16-7-11-3-5-13(9-17)15(12)14(10)11/h2-9H,1H3/q+1
• InChI Key： BNSBLOJAOBUSCP-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=C2C=CC3=CN=CC4C=CC(C=1)=C2C=43

Computed Properties

• Exact Mass: 219.09233
• Monoisotopic Mass: 219.092223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.8
• XLogP3: 3

Experimental Properties

• PSA: 16.77